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Compound of Interest

Compound Name: 5-Ethylcyclopent-2-en-1-one

CAS No.: 34094-63-8

Cat. No.: B14693488

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Ethylcyclopent-2-en-1-one, a derivative of cyclopentenone, represents a significant

structural motif in organic chemistry. The cyclopentenone ring system is a core component of

numerous natural products, including prostaglandins and certain steroids, and serves as a

versatile intermediate in the synthesis of complex organic molecules. The presence of the α,β-

unsaturated ketone functionality imparts unique reactivity and spectroscopic characteristics to

these molecules. A thorough understanding of the spectroscopic signature of 5-
Ethylcyclopent-2-en-1-one is paramount for its identification, characterization, and utilization

in synthetic and medicinal chemistry endeavors.

This in-depth technical guide provides a detailed analysis of the nuclear magnetic resonance

(NMR), infrared (IR), and mass spectrometry (MS) data for 5-Ethylcyclopent-2-en-1-one. The

content herein is structured to offer not just the spectral data itself, but also the underlying

principles and experimental considerations, thereby providing a holistic and practical resource

for researchers.
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Molecular Structure and Spectroscopic Correlation
The foundation of interpreting spectroscopic data lies in a clear understanding of the molecule's

structure. 5-Ethylcyclopent-2-en-1-one possesses a five-membered ring containing a ketone

and a carbon-carbon double bond in conjugation. An ethyl group is situated at the 5-position.

Caption: Molecular structure of 5-Ethylcyclopent-2-en-1-one with atom numbering.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic

molecules in solution. For 5-Ethylcyclopent-2-en-1-one, both ¹H and ¹³C NMR provide critical

information about the electronic environment of each nucleus.

¹H NMR Spectroscopy: A Proton's Perspective
The ¹H NMR spectrum of an α,β-unsaturated ketone is characterized by distinct chemical shifts

for the vinylic protons due to the deshielding effect of the conjugated carbonyl group.[1] While

specific experimental data for 5-Ethylcyclopent-2-en-1-one is not readily available in the

public domain, a predicted spectrum can be derived from the known values for 2-cyclopenten-

1-one and the application of established substituent effects.

Predicted ¹H NMR Data for 5-Ethylcyclopent-2-en-1-one

Proton
Predicted Chemical
Shift (δ, ppm)

Multiplicity
Coupling
Constants (J, Hz)

H-2 ~6.2 dd J = 5.7, 2.2

H-3 ~7.7 dd J = 5.7, 2.6

H-4a, H-4b ~2.4 - 2.6 m -

H-5 ~2.5 m -

H-6a, H-6b ~1.6 m -

H-7 ~0.9 t J = 7.4

Causality Behind the Chemical Shifts:
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Vinylic Protons (H-2 and H-3): The β-proton (H-3) is significantly deshielded and appears

further downfield (~7.7 ppm) compared to the α-proton (H-2 at ~6.2 ppm). This is a direct

consequence of the electron-withdrawing nature of the carbonyl group, which is transmitted

through the conjugated π-system, reducing the electron density around H-3.[1]

Allylic Protons (H-4): The protons on C-4 are adjacent to the double bond and are expected

to resonate in the region of 2.4-2.6 ppm.

Aliphatic Protons (H-5, H-6, H-7): The proton at the chiral center (H-5) will be a complex

multiplet due to coupling with the adjacent protons on C-4 and the ethyl group. The

methylene protons of the ethyl group (H-6) will also be a multiplet, and the terminal methyl

protons (H-7) will appear as a triplet.

¹³C NMR Spectroscopy: The Carbon Backbone
The ¹³C NMR spectrum provides a map of the carbon framework of the molecule. Similar to the

proton spectrum, the carbons of the α,β-unsaturated system have characteristic chemical

shifts.

Predicted ¹³C NMR Data for 5-Ethylcyclopent-2-en-1-one

Carbon Predicted Chemical Shift (δ, ppm)

C-1 (C=O) ~210

C-2 (=CH) ~135

C-3 (=CH) ~165

C-4 (-CH₂-) ~35

C-5 (-CH-) ~45

C-6 (-CH₂-) ~28

C-7 (-CH₃) ~12

Expert Interpretation:
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Carbonyl Carbon (C-1): The carbonyl carbon is the most deshielded carbon in the molecule,

appearing at a characteristic downfield shift of around 210 ppm.[1]

Olefinic Carbons (C-2 and C-3): As with the protons, the β-carbon (C-3) is more deshielded

(~165 ppm) than the α-carbon (C-2) (~135 ppm) due to the polarization of the π-system by

the carbonyl group.[2]

Aliphatic Carbons (C-4, C-5, C-6, C-7): The remaining sp³ hybridized carbons of the ring and

the ethyl group will appear in the upfield region of the spectrum.

Experimental Protocol for NMR Spectroscopy
A self-validating protocol for acquiring high-quality NMR spectra is crucial for accurate

structural assignment.
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Sample Preparation Data Acquisition (¹H and ¹³C) Data Processing

Dissolve ~10-20 mg of 5-Ethylcyclopent-2-en-1-one in ~0.6 mL of deuterated chloroform (CDCl₃).

Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

Transfer the solution to a 5 mm NMR tube.

Insert the sample into the NMR spectrometer (e.g., 400 MHz).

Lock the spectrometer on the deuterium signal of CDCl₃ and shim the magnetic field.

Acquire the ¹H spectrum using a standard pulse sequence.

Acquire the proton-decoupled ¹³C spectrum.

Apply Fourier transformation to the Free Induction Decay (FID).

Phase the spectra and perform baseline correction.

Reference the spectra to the TMS signal at 0.00 ppm.

Integrate the ¹H signals and pick the peaks for both spectra.

Attenuated Total Reflectance (ATR) FT-IR

Record a background spectrum of the clean ATR crystal.

Place a small drop of neat 5-Ethylcyclopent-2-en-1-one onto the ATR crystal.

Record the sample spectrum over the mid-IR range (4000-400 cm⁻¹).

Ratio the sample spectrum against the background to obtain the final absorbance spectrum.

Click to download full resolution via product page
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Caption: Protocol for acquiring an FT-IR spectrum using an ATR accessory.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, which can be used for structural confirmation. For 5-Ethylcyclopent-2-en-1-one
(Molecular Weight: 110.15 g/mol ), electron ionization (EI) is a common technique. [1][3]

Predicted Mass Spectrum Fragmentation for 5-Ethylcyclopent-2-en-1-one

m/z Predicted Fragment Ion

110 [M]⁺˙ (Molecular Ion)

81 [M - C₂H₅]⁺

82 [M - CO]⁺˙

53 [C₄H₅]⁺

Trustworthiness of Fragmentation Pathways:

The fragmentation of cyclic ketones under EI-MS often proceeds through characteristic

pathways. [4][5]

[C₇H₁₀O]⁺˙
m/z = 110

[C₅H₅O]⁺
m/z = 81- •C₂H₅

[C₆H₁₀]⁺˙
m/z = 82

- CO

[C₄H₅]⁺
m/z = 53

- CO

Click to download full resolution via product page

Caption: Plausible fragmentation pathways for 5-Ethylcyclopent-2-en-1-one in EI-MS.

Loss of the Ethyl Group: A primary fragmentation pathway is the cleavage of the ethyl

substituent, leading to a stable allylic cation at m/z 81.
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Decarbonylation: Loss of a neutral carbon monoxide molecule from the molecular ion can

result in a fragment at m/z 82.

Further Fragmentation: The fragment at m/z 81 can further lose a CO molecule to give a

fragment at m/z 53.

Experimental Protocol for GC-MS

Sample Preparation GC-MS Analysis

Prepare a dilute solution of 5-Ethylcyclopent-2-en-1-one in a volatile solvent (e.g., dichloromethane). Inject the sample into the GC-MS system.

Separate the components on a suitable capillary column (e.g., DB-5).

The eluting compound enters the mass spectrometer.

Ionize the sample using electron ionization (70 eV).

Detect the fragments using a mass analyzer.

Click to download full resolution via product page

Caption: Workflow for Gas Chromatography-Mass Spectrometry (GC-MS) analysis.

Conclusion
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This technical guide has provided a comprehensive overview of the key spectroscopic data for

5-Ethylcyclopent-2-en-1-one. By integrating predicted NMR data with the expected IR and

MS spectral features, a complete spectroscopic profile has been constructed. The detailed

experimental protocols and the rationale behind the spectral interpretations offer a valuable

resource for chemists and drug development professionals. A thorough understanding of this

data is essential for the unambiguous identification and characterization of this important

synthetic building block.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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